Cas no 100700-31-0 (Butanoic acid,4,4'-iminobis[3-methyl-)
100700-31-0 structure
Product Name:Butanoic acid,4,4'-iminobis[3-methyl-
CAS No:100700-31-0
MF:C10H19NO4
MW:217.26216340065
CID:196265
PubChem ID:57979
Update Time:2025-04-19
Butanoic acid,4,4'-iminobis[3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-[Azanediylbis(methylene)]dibutanoic acid
- DTXSID60905688
- BUTYRIC ACID, 4,4'-IMINOBIS(3-METHYL-
- Di(2-acetoxy-n-propyl)amine
- 100700-31-0
- 4,4'-Iminobis(3-methylbutyric acid)
- Butanoic acid,4,4'-iminobis[3-methyl-
-
- Inchi: 1S/C10H19NO4/c1-7(3-9(12)13)5-11-6-8(2)4-10(14)15/h7-8,11H,3-6H2,1-2H3,(H,12,13)(H,14,15)
- InChI Key: PHCVDJRANJTXAC-UHFFFAOYSA-N
- SMILES: OC(CC(C)CNCC(C)CC(=O)O)=O
Computed Properties
- Exact Mass: 217.13147
- Monoisotopic Mass: 217.131408
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6
- XLogP3: -1.9
Experimental Properties
- Density: 1.129
- Boiling Point: 422.2°Cat760mmHg
- Flash Point: 209.2°C
- Refractive Index: 1.483
- PSA: 86.63
Butanoic acid,4,4'-iminobis[3-methyl- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
100700-31-0 (Butanoic acid,4,4'-iminobis[3-methyl-) Related Products
- 89203-64-5(2-pyrrolidin-3-ylacetic acid)
- 74494-52-3(2-(3-piperidyl)acetic acid)
- 887587-28-2(2-(4-methylpiperidin-3-yl)acetic acid)
- 1155843-61-0((S)-N-Methyl Pregabalin)
- 1822-31-7(3-(Piperidin-3-yl)propanoic acid)
- 122442-02-8(2-[(3S)-pyrrolidin-3-yl]acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk